Cas no 81822-77-7 (6-bromo-4-chloro-1,3-benzothiazol-2-amine)

• Product Name: 6-bromo-4-chloro-1,3-benzothiazol-2-amine
• CAS No: 81822-77-7
• MF: C₇H₄BrClN₂S
• MW: 263.542057991028
• MDL: MFCD02664330
• CID: 3111704
• PubChem ID: 3735926
• Update Time: 2025-05-20

6-bromo-4-chloro-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-chloro-benzothiazol-2-ylamine
• 6-bromo-4-chloro-1,3-benzothiazol-2-amine
• 6-Bromo-4-chlorobenzo[d]thiazol-2-amine
• AS-43891
• F2169-0124
• CS-0263453
• CA Index Name: 2-Benzothiazolamine, 6-bromo-4-chloro- Other Names 6-Bromo-4-chloro-2-benzothiazolamine
• SCHEMBL2316142
• AKOS000297318
• 81822-77-7
• EN300-87136
• DB-384853
• 2-Benzothiazolamine, 6-bromo-4-chloro-
• MFCD02664330
• STK802858
• GDA82277

• MDL： MFCD02664330
• Inchi： 1S/C7H4BrClN2S/c8-3-1-4(9)6-5(2-3)12-7(10)11-6/h1-2H,(H2,10,11)
• InChI Key： PBCPJYFTOWXQOF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)SC(N)=N2)Cl

Computed Properties

• Exact Mass: 261.89671g/mol
• Monoisotopic Mass: 261.89671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.2Ų

Additional information on 6-bromo-4-chloro-1,3-benzothiazol-2-amine

Comprehensive Overview of 6-Bromo-4-chloro-1,3-benzothiazol-2-amine (CAS No. 81822-77-7)

6-Bromo-4-chloro-1,3-benzothiazol-2-amine (CAS No. 81822-77-7) is a heterocyclic organic compound belonging to the benzothiazole family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The presence of both bromo and chloro substituents on the benzothiazole ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its role in the development of novel antimicrobial agents and fluorescent probes, aligning with current trends in drug discovery and diagnostic tools.

The molecular structure of 6-Bromo-4-chloro-1,3-benzothiazol-2-amine features a benzothiazole core, which is known for its electron-rich environment and ability to participate in diverse chemical reactions. This characteristic has led to its use in designing small-molecule inhibitors and bioconjugates, addressing growing demand in targeted therapy and precision medicine. Recent studies highlight its potential in modulating enzyme activity and protein-protein interactions, topics frequently searched in academic and industrial databases. The compound’s halogenated nature also contributes to its stability, a critical factor in high-throughput screening applications.

In the context of green chemistry, 6-Bromo-4-chloro-1,3-benzothiazol-2-amine has been investigated for its compatibility with sustainable synthesis methods. With rising interest in eco-friendly solvents and catalytic processes, this compound serves as a model substrate for optimizing reaction conditions. Its derivatives have shown promise in photovoltaic materials and organic electronics, areas gaining traction due to global shifts toward renewable energy. These applications resonate with frequently queried terms like "energy-efficient materials" and "organic semiconductors," enhancing the relevance of this compound in contemporary research.

From an analytical perspective, 6-Bromo-4-chloro-1,3-benzothiazol-2-amine exhibits distinct spectroscopic signatures, facilitating its identification via NMR, HPLC, and mass spectrometry. These techniques are routinely searched by chemists for compound characterization, underscoring the importance of detailed spectral data in publications. The compound’s crystallographic properties have also been studied, providing insights into its molecular packing and intermolecular interactions, which are vital for material science applications.

In summary, 6-Bromo-4-chloro-1,3-benzothiazol-2-amine (CAS No. 81822-77-7) is a versatile building block with multifaceted applications in drug development, material science, and sustainable chemistry. Its alignment with trending research topics ensures its continued relevance in scientific discourse. For further details on synthesis protocols or commercial availability, consult specialized chemical databases or suppliers adhering to regulatory standards.